[(1S,4R)-7,7-Dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid;methyl (2S)-2-(2-chlorophenyl)-2-(2-thiophen-2-ylethylamino)acetate
[(1S,4R)-7,7-Dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid;methyl (2S)-2-(2-chlorophenyl)-2-(2-thiophen-2-ylethylamino)acetate
Brand Name:
Vulcanchem
CAS No.:
141109-21-9
VCID:
VC0140426
InChI:
InChI=1S/C15H16ClNO2S.C10H16O4S/c1-19-15(18)14(12-6-2-3-7-13(12)16)17-9-8-11-5-4-10-20-11;1-9(2)7-3-4-10(9,8(11)5-7)6-15(12,13)14/h2-7,10,14,17H,8-9H2,1H3;7H,3-6H2,1-2H3,(H,12,13,14)/t14-;7-,10-/m01/s1
SMILES:
CC1(C2CCC1(C(=O)C2)CS(=O)(=O)O)C.COC(=O)C(C1=CC=CC=C1Cl)NCCC2=CC=CS2
Molecular Formula:
C25H32ClNO6S2
Molecular Weight:
542.1 g/mol
[(1S,4R)-7,7-Dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid;methyl (2S)-2-(2-chlorophenyl)-2-(2-thiophen-2-ylethylamino)acetate
CAS No.: 141109-21-9
Main Products
VCID: VC0140426
Molecular Formula: C25H32ClNO6S2
Molecular Weight: 542.1 g/mol
![[(1S,4R)-7,7-Dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid;methyl (2S)-2-(2-chlorophenyl)-2-(2-thiophen-2-ylethylamino)acetate - 141109-21-9](/images/no_structure.jpg)
| CAS No. | 141109-21-9 |
|---|---|
| Product Name | [(1S,4R)-7,7-Dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid;methyl (2S)-2-(2-chlorophenyl)-2-(2-thiophen-2-ylethylamino)acetate |
| Molecular Formula | C25H32ClNO6S2 |
| Molecular Weight | 542.1 g/mol |
| IUPAC Name | [(1S,4R)-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid;methyl (2S)-2-(2-chlorophenyl)-2-(2-thiophen-2-ylethylamino)acetate |
| Standard InChI | InChI=1S/C15H16ClNO2S.C10H16O4S/c1-19-15(18)14(12-6-2-3-7-13(12)16)17-9-8-11-5-4-10-20-11;1-9(2)7-3-4-10(9,8(11)5-7)6-15(12,13)14/h2-7,10,14,17H,8-9H2,1H3;7H,3-6H2,1-2H3,(H,12,13,14)/t14-;7-,10-/m01/s1 |
| Standard InChIKey | JOIKQWIAYDLRQN-QFMNQFBTSA-N |
| Isomeric SMILES | CC1([C@@H]2CC[C@]1(C(=O)C2)CS(=O)(=O)O)C.COC(=O)[C@H](C1=CC=CC=C1Cl)NCCC2=CC=CS2 |
| SMILES | CC1(C2CCC1(C(=O)C2)CS(=O)(=O)O)C.COC(=O)C(C1=CC=CC=C1Cl)NCCC2=CC=CS2 |
| Canonical SMILES | CC1(C2CCC1(C(=O)C2)CS(=O)(=O)O)C.COC(=O)C(C1=CC=CC=C1Cl)NCCC2=CC=CS2 |
| Synonyms | BENZENEACETIC ACID, 2-CHLORO-A-[[2-(2-THIENYL)ETHYL]AMINO]-, METHYL ESTER, (+)-, (1S)-7,7-DIMETHYL-2-OXOBICYCLO[2.2.1]HEPTANE-1-METHANESULFONATE |
| PubChem Compound | 24820570 |
| Last Modified | Nov 11 2021 |
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